Cas no 1190310-67-8 (Methyl 3-Chloro-1H-pyrrolo3,2-bpyridine-5-carboxylate)

• Product Name: Methyl 3-Chloro-1H-pyrrolo3,2-bpyridine-5-carboxylate
• CAS No: 1190310-67-8
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 2169108
• PubChem ID: 53412617
• Update Time: 2024-11-03

Methyl 3-Chloro-1H-pyrrolo3,2-bpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-azaindole-5-carboxylic acid methyl ester
• methyl 3-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylate
• AK203892
• FCH1378824
• 1190310-67-8
• methyl3-chloro-1H-pyrrolo[3,2-b]pyridine-5-carboxylate
• DB-228579
• Methyl 3-Chloro-1H-pyrrolo3,2-bpyridine-5-carboxylate

• Inchi： 1S/C9H7ClN2O2/c1-14-9(13)7-3-2-6-8(12-7)5(10)4-11-6/h2-4,11H,1H3
• InChI Key： ABFXVHXUEKWWBD-UHFFFAOYSA-N
• SMILES： ClC1=CNC2C=CC(C(=O)OC)=NC=21

Computed Properties

• Exact Mass: 210.0196052g/mol
• Monoisotopic Mass: 210.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 1.9